9-Bromo-2-(4-ethoxyphenyl)-5-[4-(propan-2-yl)phenyl]-1,10b-dihydropyrazolo[1,5-c][1,3]benzoxazine

Specification

• Molecular Formula: C27H27BrN2O2
• Molecular Weight: 491.4 g/mol
• IUPAC Name: 9-bromo-2-(4-ethoxyphenyl)-5-(4-propan-2-ylphenyl)-5,10b-dihydro-1H-pyrazolo[1,5-c][1,3]benzoxazine
• Standard InChI: InChI=1S/C27H27BrN2O2/c1-4-31-22-12-9-19(10-13-22)24-16-25-23-15-21(28)11-14-26(23)32-27(30(25)29-24)20-7-5-18(6-8-20)17(2)3/h5-15,17,25,27H,4,16H2,1-3H3
• Standard InChI Key: MNCKKNOJCPHPIY-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)C2=NN3C(C2)C4=C(C=CC(=C4)Br)OC3C5=CC=C(C=C5)C(C)C

Introduction

9-Bromo-2-(4-ethoxyphenyl)-5-[4-(propan-2-yl)phenyl]-1,10b-dihydropyrazolo[1,5-c]13benzoxazine is a complex organic compound belonging to the pyrazolobenzoxazine family. This compound features a unique molecular structure, including a brominated phenyl group, an ethoxyphenyl moiety, and an isopropylphenyl group attached to a dihydropyrazolo-benzoxazine core. The molecular formula and weight of this compound are not explicitly provided in the available literature, but its CAS number is 370870-46-5.

Synthesis and Preparation

The synthesis of 9-Bromo-2-(4-ethoxyphenyl)-5-[4-(propan-2-yl)phenyl]-1,10b-dihydropyrazolo[1,5-c]benzoxazine typically involves multiple synthetic steps, which may include condensation reactions, cyclization, and substitution reactions. The detailed steps can vary based on specific methodologies employed in the laboratory setting.

Biological Activities and Potential Applications

While specific biological activities of 9-Bromo-2-(4-ethoxyphenyl)-5-[4-(propan-2-yl)phenyl]-1,10b-dihydropyrazolo[1,5-c]benzoxazine are not extensively documented, compounds within the pyrazolobenzoxazine family often exhibit antimicrobial and anticancer properties due to their structural characteristics. Further research is needed to elucidate its mechanism of action and potential therapeutic applications.

Analytical Techniques for Characterization

Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are typically employed to characterize the physical and chemical properties of this compound. These methods provide detailed information about its molecular structure and purity.